2-(2-Methanesulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid

• IUPAC Name: 2-(2-methylsulfonyl-3,4-dihydro-1H-isoquinolin-1-yl)acetic acid
• InChI: InChI=1S/C12H15NO4S/c1-18(16,17)13-7-6-9-4-2-3-5-10(9)11(13)8-12(14)15/h2-5,11H,6-8H2,1H3,(H,14,15)
• InChI Key: RBGADQFAOPPWGC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=CC=CC=C2C1CC(=O)O
• Molecular Formula: C12H15NO4S
• Molecular Weight: 269.32 g/mol

Description

“2-(2-Methanesulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid” is a chemical compound with the molecular formula C12H15NO4S. It has a molecular weight of 269.32. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H15NO4S/c1-18(16,17)13-7-6-9-4-2-3-5-10(9)11(13)8-12(14)15/h2-5,11H,6-8H2,1H3,(H,14,15). This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Other physical and chemical properties such as melting point, boiling point, and density were not found in the available sources.

Scientific Research Applications

Enzyme Inhibition and Reaction Acceleration

Methanesulfonyl fluoride, related to methanesulfonyl compounds, serves as an oxydiaphoric (acid-transferring) inhibitor of acetylcholinesterase, producing a methanesulfonyl enzyme derivative. The sulfonylation of the enzyme by methanesulfonyl fluoride is notably accelerated by certain alkyl ammonium ions, significantly altering the rate of reaction and offering insights into enzyme-inhibitor interactions and the potential for designing specific enzyme inhibitors (Kitz & Wilson, 1963; Metzger & Wilson, 1963).

Microbial Metabolism

Methanesulfonic acid, closely related to methanesulfonyl compounds, is metabolized by diverse aerobic bacteria, serving as a sulfur source or a carbon and energy substrate. This highlights the role of methanesulfonic acid in the biogeochemical cycling of sulfur and its use by bacteria, implying potential biotechnological applications (Kelly & Murrell, 1999).

Chemical Synthesis and Catalysis

2-(2-Methanesulfonyl-1,2,3,4-tetrahydroisoquinolin-1-yl)acetic acid and related compounds find utility in various synthetic and catalytic processes. Examples include the synthesis of tetrahydroquinoline alkaloids, offering a route to biologically active compounds (Ryu, 2006), and the preparation of cysteine-reactive molecular yardsticks for probing alpha2-adrenergic receptors, indicating applications in receptor modeling and drug discovery (Heinonen et al., 1998).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.